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Compound of Interest

Compound Name: Ethyl acetoacetate sodium salt

Cat. No.: B8258922 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Solid Ethyl
Acetoacetate Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl acetoacetate sodium salt, also known as sodium ethyl acetoacetate or ethyl 3-

oxobutanoate sodium salt, is the sodium enolate of ethyl acetoacetate. It is a versatile

intermediate in organic synthesis, most notably in the acetoacetic ester synthesis for the

creation of substituted ketones and other complex organic molecules.[1][2] This document

provides a comprehensive overview of the core physical and chemical properties of its solid

form, detailed experimental protocols for its synthesis and analysis, and visual diagrams of key

chemical processes. The solid material typically appears as a white to yellow or beige powder,

crystals, or chunks.

Physical and Chemical Properties
The properties of solid ethyl acetoacetate sodium salt are summarized below. Careful

handling and storage are essential, as the compound is sensitive to moisture.[3]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8258922?utm_src=pdf-interest
https://www.benchchem.com/product/b8258922?utm_src=pdf-body
https://www.benchchem.com/product/b8258922?utm_src=pdf-body
https://www.benchchem.com/product/b8258922?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV1P0248
https://en.wikipedia.org/wiki/Ethyl_acetoacetate
https://www.benchchem.com/product/b8258922?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/00899.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8258922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₆H₉NaO₃ [4][5]

Molecular Weight 152.12 g/mol [4][6]

Appearance
White to yellow to beige solid

(powder, crystals, or chunks)

Melting Point 168 °C (with decomposition) [4][7][8]

Assay
90-110% (by perchloric acid

titration)
[6]

Storage Temperature 2-8°C [6][8]

InChI Key
RYLPINAPVLRJBZ-

FXRZFVDSSA-M
[6]

CAS Number 20412-62-8 [6]

Chemical Behavior and Reactivity
Ethyl acetoacetate sodium salt is the conjugate base of ethyl acetoacetate, a classic

example of a compound exhibiting keto-enol tautomerism.[2] The sodium salt exists as the

stable enolate form. Its primary chemical utility stems from the nucleophilic character of the α-

carbon, making it a powerful tool in C-C bond formation.

Key Reactions:

Alkylation: The most common application is the acetoacetic ester synthesis, where the

enolate anion acts as a nucleophile, attacking alkyl halides (R-X) to form α-substituted

acetoacetic esters.[1][9] This reaction is fundamental for building more complex carbon

skeletons.

Hydrolysis and Decarboxylation: The resulting substituted acetoacetic esters can be

hydrolyzed and subsequently decarboxylated under acidic or basic conditions to yield methyl

ketones.[9]

Stability and Handling:
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The salt is stable under normal, dry storage conditions in tightly sealed containers.[3]

It is incompatible with moisture, strong acids, bases, and reducing agents.[3][10] Exposure to

moisture will hydrolyze the salt back to ethyl acetoacetate.

Hazardous decomposition occurs upon heating, which can produce carbon monoxide and

carbon dioxide.[3]

Experimental Protocols
Synthesis of Ethyl Acetoacetate Sodium Salt via Claisen
Condensation
This protocol describes the classic laboratory synthesis from ethyl acetate. The reaction

involves the self-condensation of ethyl acetate in the presence of a strong base, such as

sodium metal or sodium ethoxide, to form the sodium salt of ethyl acetoacetate.[11][12]

Materials:

Ethyl acetate (anhydrous, alcohol-free)

Sodium metal, finely sliced or as wire

Round-bottomed flask

Reflux condenser

Heating mantle or water bath

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

Set up a round-bottomed flask with a reflux condenser under an inert atmosphere. Ensure all

glassware is thoroughly dried.

Place 5.7 moles of anhydrous ethyl acetate into the flask.[12]
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Carefully add 2.2 atoms of clean, finely sliced sodium metal to the ethyl acetate.[12]

Gently warm the mixture using a water bath to initiate the reaction.[12]

Once the reaction begins, it will proceed vigorously. Cooling may be necessary to control the

rate and prevent loss of material through the condenser.[12]

After the initial vigorous reaction subsides, heat the mixture on a water bath until all the

sodium has dissolved completely (typically 1.5-2 hours). The resulting mixture is a solution of

ethyl acetoacetate sodium salt.[12]

For isolation of ethyl acetoacetate (the neutral compound), the reaction mixture is cooled and

acidified (e.g., with 50% acetic acid). The organic layer is then separated, dried, and purified

by fractional distillation under reduced pressure.[12] To obtain the solid sodium salt, the

solvent would be removed under vacuum, though it is often used in situ for subsequent

reactions.

Characterization by Perchloric Acid Titration
This method is used to determine the purity (assay) of the ethyl acetoacetate sodium salt.

Principle: The basicity of the enolate is titrated with a strong acid (perchloric acid) in a non-

aqueous solvent.

Procedure (General Outline):

Dissolve a precisely weighed amount of the ethyl acetoacetate sodium salt sample in a

suitable anhydrous solvent (e.g., glacial acetic acid).

Add a crystal violet indicator.

Titrate the solution with a standardized solution of perchloric acid in acetic acid until the

endpoint is reached, indicated by a color change from violet to blue-green.

Calculate the purity based on the volume of titrant used.

Visualizations
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Synthesis Workflow: Claisen Condensation

Synthesis of Ethyl Acetoacetate Sodium Salt

Reactants

Process

Products
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Sodium Metal (Base)

Gentle Heating

1.

Vigorous Condensation

2.

Reflux until Na dissolves

3.

Ethyl Acetoacetate
Sodium Salt (in solution) Ethanol (byproduct)
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Caption: Workflow for the Claisen condensation synthesis of ethyl acetoacetate sodium salt.
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Acetoacetic Ester Synthesis Workflow

Acetoacetic Ester Synthesis using the Sodium Salt
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Caption: Logical workflow of the acetoacetic ester synthesis starting from the sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8258922?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8258922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

